Cas no 101725-90-0 (Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-)
101725-90-0 structure
Product Name:Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-
CAS No:101725-90-0
MF:C7H3N3
MW:129.118820428848
CID:135685
Update Time:2024-01-25
Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-
- 2,6-Pyridinedicarbonitrile
- 1,3-Adamantanedimethanol,a,a,a',a'-tetramethyl- (6CI)
- Tricyclo[3.3.1.13,7]decane-1,3-dimethanol, a,a,a',a'-tetramethyl-(9CI)
- 1,3-Bis(1-hydroxy-1-methylethyl)adamantine
- Tricyclo[3.3.1.13,7]decane-1,3-dimethanol, α1,α1,α3,α3-tetramethyl-
-
- Inchi: 1S/C7H3N3/c8-4-6-2-1-3-7(5-9)10-6/h1-3H
- InChI Key: XNPMXMIWHVZGMJ-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC(C#N)=CC=C1
Computed Properties
- Exact Mass: 129.032697g/mol
- Monoisotopic Mass: 129.032697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 129.12g/mol
- XLogP3: 1
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- PSA: 60.47000
- LogP: 0.82496
Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
101725-90-0 (Tricyclo[3.3.1.13,7]decane-1,3-dimethanol,a1,a1,a3,a3-tetramethyl-) Related Products
- 1620-76-4(4-methylpyridine-2-carbonitrile)
- 1198-30-7(Isoquinoline-1-carbonitrile)
- 29386-66-1(Pyridinecarbonitrile)
- 153396-50-0(6-(Aminomethyl)picolinonitrile)
- 4513-94-4(1H-pyrrole-2-carbonitrile)
- 26947-41-1(Isoquinoline-3-carbonitrile)
- 100-70-9(pyridine-2-carbonitrile)
- 1620-75-3(2-cyano-6-methylpyridine)
- 2893-33-6(Pyridine-2,6-dicarbonitrile)
- 21635-92-7(4-methyl-2,6-Pyridinedicarbonitrile)
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